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For Researchers, Scientists, and Drug Development Professionals
Introduction

alpha-Naphthylacetylene, also known as 1-ethynylnaphthalene, is an aromatic hydrocarbon of
significant interest in organic synthesis and materials science. Its rigid structure, incorporating a
naphthalene core and a terminal alkyne, makes it a valuable building block for the synthesis of
complex organic molecules, including polymers and functional materials. A thorough
understanding of its physical properties is paramount for its effective use in research and
development, particularly in areas such as reaction kinetics, process design, and formulation
development. This technical guide provides a comprehensive overview of the key physical
properties of alpha-naphthylacetylene, accompanied by detailed experimental protocols for
their determination.

Core Physical Properties

The physical characteristics of alpha-naphthylacetylene are summarized in the table below.
These values represent a consolidation of data from various sources and provide a baseline for
its handling and application in a laboratory setting.
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Physical Property Value Units
Molecular Formula Ci2Hs
Molecular Weight 152.19 g/mol
Melting Point 1 °C

N ) 270.4[1] (at 760 mmHgQ),
Boiling Point ) °C

~209.67 (rough estimate)[2]

Density 1.070[1][2][3][4] g/mL at 25 °C

Refractive Index

n20/D 1.6500[1][2][3][4]

Flash Point

106.3[1], 57.8 (closed cup)[4]

°C

Vapor Pressure

0.0114

mmHg at 25°C

Solubility

Soluble in DMSOJ2]

CAS Number

15727-65-8

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of

alpha-naphthylacetylene. These protocols are based on standard laboratory practices for

organic compounds.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to

liquid. For alpha-naphthylacetylene, which has a melting point of 1°C, a specialized low-

temperature apparatus is required.

Methodology:

o Sample Preparation: A small, pure sample of alpha-naphthylacetylene is loaded into a

capillary tube.
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Apparatus: A calibrated melting point apparatus with a cooling capability (e.g., a cryostat or a
cooled stage microscope) is used.

Procedure: The capillary tube is placed in the apparatus, and the temperature is slowly
decreased until the sample solidifies. The temperature is then gradually increased at a slow,
controlled rate (e.g., 0.5-1°C per minute).

Observation: The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes liquid are recorded. The melting point is reported as this
range.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. Simple distillation is a common

method for determining the boiling point of a liquid.[5]

Methodology:

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.[5]

Sample and Heating: The round-bottom flask is filled with a sample of alpha-
naphthylacetylene and a few boiling chips to ensure smooth boiling. The flask is then heated
gently.

Temperature Measurement: The thermometer bulb is positioned so that the top of the bulb is
level with the side arm of the distillation head. This ensures that the recorded temperature is
that of the vapor in equilibrium with the liquid.[5]

Observation: As the liquid boils, the vapor rises, and the temperature on the thermometer will
increase and then stabilize. The constant temperature observed during the distillation of the
bulk of the liquid is recorded as the boiling point.[5] It is crucial to record the atmospheric
pressure at the time of the measurement, as the boiling point is pressure-dependent.

Determination of Density
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Density is the mass of a substance per unit volume. For a liquid like alpha-naphthylacetylene,
this can be determined using a pycnometer or a graduated cylinder and a balance.

Methodology (using a pycnometer):
e Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

o Sample Filling: The pycnometer is filled with alpha-naphthylacetylene, ensuring there are no
air bubbles. The temperature of the sample is recorded.

o Weighing: The filled pycnometer is weighed.

o Calculation: The mass of the alpha-naphthylacetylene is determined by subtracting the mass
of the empty pycnometer from the mass of the filled pycnometer. The density is then
calculated by dividing the mass of the sample by the known volume of the pycnometer.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. A qualitative
assessment of solubility in various solvents is a common practice.

Methodology:

e Solvent Selection: A range of common laboratory solvents of varying polarities (e.g., water,
ethanol, acetone, diethyl ether, hexane) are selected.

e Procedure: A small, measured amount of alpha-naphthylacetylene (e.g., 0.1 g) is added to a
test tube containing a measured volume of the solvent (e.g., 1 mL).

o Observation: The mixture is agitated and observed to see if the solute dissolves completely.
The solubility is typically reported in qualitative terms such as "soluble,” "sparingly soluble,”
or "insoluble.” For quantitative analysis, the concentration of a saturated solution would be
determined.

Visualizations
Workflow for Physical Property Determination
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The following diagram illustrates a logical workflow for the determination and verification of the

physical properties of an organic compound like alpha-naphthylacetylene.

Workflow for Physical Property Determination of alpha-Naphthylacetylene
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Caption: Workflow for the determination and validation of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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